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Compound Name: 3-(2-Phenylethoxy)benzoic acid

Cat. No.: B053714 Get Quote

Despite a comprehensive review of available scientific literature, no specific drug discovery

applications, pharmacological targets, or detailed experimental data for 3-(2-
Phenylethoxy)benzoic acid were identified. This compound, also known as 3-

phenethylbenzoic acid, is primarily documented as a chemical intermediate, flavoring agent,

and preservative with known antimicrobial properties.[1]

While information on the direct application of 3-(2-Phenylethoxy)benzoic acid in drug

discovery is not publicly available, the broader classes of benzoic acid and phenoxybenzoic

acid derivatives have been extensively explored in medicinal chemistry, demonstrating a wide

range of biological activities. This suggests the potential for future investigation into the

pharmacological properties of 3-(2-Phenylethoxy)benzoic acid and its analogues.

Potential Areas of Interest Based on Related
Compounds:
Derivatives of phenoxybenzoic acid and benzoic acid have shown promise in several

therapeutic areas, which could serve as a starting point for investigating 3-(2-
Phenylethoxy)benzoic acid.

Anticancer Activity
Numerous synthetic derivatives of benzoic acid have been evaluated for their potential as

anticancer agents.[2][3] For instance, a compound synthesized from p-hydroxybenzoic acid, 2-

Oxo-2-phenylethyl-4-(2-oxo-2-phenylethoxy) benzoate, demonstrated significant cancer cell
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inhibition.[2] The general mechanism for some benzoic acid derivatives involves the inhibition

of enzymes crucial for cancer cell proliferation, such as tyrosine kinases.[2]

Anti-inflammatory and Analgesic Properties
Certain benzoic acid derivatives have been investigated for their anti-inflammatory effects.[4]

The mechanism often involves the inhibition of enzymes like 3-alpha-hydroxysteroid

dehydrogenase, which is implicated in inflammatory processes.[4]

Enzyme Inhibition
The structural scaffold of benzoic acid and its derivatives has been utilized to design inhibitors

for various enzymes. Notably, novel derivatives have been synthesized and evaluated as

inhibitors of acetylcholinesterase and carbonic anhydrase, which are relevant targets for

Alzheimer's disease.[5] Additionally, some 3-phenoxybenzoic acid derivatives have been

shown to inhibit dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes.[5]

Antimicrobial and Antifungal Activity
Benzoic acid and its derivatives are well-known for their antimicrobial and antifungal properties,

which is why they are used as preservatives.[1][6] This activity is generally attributed to the

disruption of cellular processes in microorganisms.[6]

Structure-Activity Relationships (SAR) of Related
Compounds:
Studies on related phenoxy and benzyloxy acid derivatives have provided insights into their

structure-activity relationships. For example, in the context of antisickling agents, the potency of

these compounds was found to be positively correlated with the lipophilicity (π values) and

electron-withdrawing properties (σ constants) of substituents on the benzene ring.[7] Such SAR

studies are crucial for the rational design of more potent and selective drug candidates.

Hypothetical Experimental Workflow for Future
Investigation:
Should researchers wish to investigate the drug discovery applications of 3-(2-
Phenylethoxy)benzoic acid, a general workflow could be established based on standard
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preclinical drug discovery protocols.
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Figure 1. A generalized workflow for the preclinical drug discovery process.

In conclusion, while 3-(2-Phenylethoxy)benzoic acid itself has not been the subject of specific

drug discovery publications, the rich pharmacology of its structural relatives suggests that it

could be a valuable starting point for medicinal chemistry campaigns targeting a variety of

diseases. Future research would be required to determine if this particular compound

possesses any significant biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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